Cas no 62397-06-2 (Benzene, 1,2,4,5-tetrakis(diethoxymethyl)-)

Benzene, 1,2,4,5-tetrakis(diethoxymethyl)- structure
62397-06-2 structure
Product Name:Benzene, 1,2,4,5-tetrakis(diethoxymethyl)-
CAS No:62397-06-2
MF:C26H46O8
MW:486.638649463654
CID:446362
PubChem ID:12312534
Update Time:2025-04-19

Benzene, 1,2,4,5-tetrakis(diethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2,4,5-tetrakis(diethoxymethyl)-
    • 1,2,4,5-tetrakis(diethoxymethyl)benzene
    • DTXSID70487405
    • 62397-06-2
    • Inchi: 1S/C26H46O8/c1-9-27-23(28-10-2)19-17-21(25(31-13-5)32-14-6)22(26(33-15-7)34-16-8)18-20(19)24(29-11-3)30-12-4/h17-18,23-26H,9-16H2,1-8H3
    • InChI Key: ZPYCZERNBLMOGL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C(OCC)OCC)C(C(OCC)OCC)=CC=1C(OCC)OCC)OCC

Computed Properties

  • Exact Mass: 486.31938
  • Monoisotopic Mass: 486.31926842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 20
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • PSA: 73.84
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